5-bromo-4-methyl-2-(oxan-4-yloxy)pyridine
Cat. No. B1404107
Key on ui cas rn:
1239611-31-4
M. Wt: 272.14 g/mol
InChI Key: GLROXLMAHCWMCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367838B2
Procedure details
The title compound was prepared from 5-bromo-2-hydroxy-4-methylpyridine and tetrahydro-4H-pyran-4-ol in analogy to Example 9c): colorless solid.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([CH3:9])=[CH:4][C:5]([OH:8])=[N:6][CH:7]=1.[O:10]1[CH2:15][CH2:14][CH:13](O)[CH2:12][CH2:11]1>>[Br:1][C:2]1[C:3]([CH3:9])=[CH:4][C:5]([O:8][CH:13]2[CH2:14][CH2:15][O:10][CH2:11][CH2:12]2)=[N:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C(=CC(=NC1)O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCC(CC1)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C(=CC(=NC1)OC1CCOCC1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
